Cas no 2575516-43-5 (Ibuprofen Dimer)

• Product Name: Ibuprofen Dimer
• CAS No: 2575516-43-5
• MF: C₂₆H₃₂O₄
• MW: 408.529888153076
• CID: 5184982
• Update Time: 2025-07-31

Ibuprofen Dimer Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedicarboxylic acid, 1,2,3,4-tetrahydro-7-(2-methylpropyl)-1-[4-(2-methylpropyl)phenyl]-, (1R,4R)-rel-
• Ibuprofen Dimer

• Inchi： 1S/C26H32O4/c1-16(2)13-18-5-8-20(9-6-18)26(25(29)30)12-11-22(24(27)28)21-10-7-19(14-17(3)4)15-23(21)26/h5-10,15-17,22H,11-14H2,1-4H3,(H,27,28)(H,29,30)/t22-,26-/m1/s1
• InChI Key： GXFQAIUKHDCTMF-ATIYNZHBSA-N
• SMILES： [C@]1(C2=CC=C(CC(C)C)C=C2)(C(O)=O)C2=C(C=CC(CC(C)C)=C2)[C@H](C(O)=O)CC1

Additional information on Ibuprofen Dimer

Comprehensive Overview of Ibuprofen Dimer (CAS No. 2575516-43-5): Properties, Applications, and Market Insights

The Ibuprofen Dimer (CAS No. 2575516-43-5) is a novel derivative of the widely used nonsteroidal anti-inflammatory drug (NSAID) ibuprofen. This compound has garnered significant attention in pharmaceutical research due to its unique structural properties and potential therapeutic benefits. As researchers explore advanced drug delivery systems and sustained-release formulations, the Ibuprofen Dimer emerges as a promising candidate for improving drug efficacy and reducing side effects.

Chemically, the Ibuprofen Dimer consists of two ibuprofen molecules linked through a covalent bond, which alters its pharmacokinetic profile. This modification enhances its lipophilicity and bioavailability, making it a subject of interest for developing next-generation NSAIDs. Recent studies suggest that the dimeric form may exhibit prolonged anti-inflammatory and analgesic effects compared to monomeric ibuprofen, addressing common issues like frequent dosing and gastrointestinal irritation.

The synthesis of Ibuprofen Dimer involves sophisticated organic chemistry techniques, including esterification and cross-coupling reactions. Researchers are optimizing these processes to achieve higher yields and purity, which are critical for pharmaceutical applications. Analytical methods such as HPLC and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards.

One of the most discussed applications of Ibuprofen Dimer is in targeted drug delivery. Its enhanced stability and controlled release properties make it suitable for formulations like nanoparticles and hydrogels. These innovations align with the growing demand for personalized medicine and patient-centric therapies, particularly in managing chronic pain and inflammation. Additionally, the compound's potential role in osteoarthritis and rheumatoid arthritis treatment has sparked interest among clinicians and researchers alike.

Market trends indicate a rising demand for advanced NSAIDs, driven by an aging population and increasing prevalence of inflammatory conditions. The Ibuprofen Dimer is positioned to capitalize on this trend, with several pharmaceutical companies investing in its development. Industry reports highlight its potential to capture a share of the global pain management market, which is projected to grow significantly in the coming years.

From a regulatory perspective, the Ibuprofen Dimer is under scrutiny for its safety and efficacy profiles. Preclinical trials have shown promising results, but further clinical studies are needed to establish its therapeutic advantages over conventional ibuprofen. Researchers are also exploring its metabolic pathways and potential drug interactions, which are critical for ensuring patient safety.

In conclusion, the Ibuprofen Dimer (CAS No. 2575516-43-5) represents a significant advancement in NSAID research. Its unique chemical structure, combined with potential clinical benefits, makes it a compelling subject for further investigation. As the pharmaceutical industry continues to innovate, this compound could play a pivotal role in shaping the future of anti-inflammatory and analgesic therapies.